Cas no 760167-55-3 (7-Azabicyclo[2.2.1]heptane-1-carboxylicacid, 2-hydroxy-, (1R,2R,4S)-)

• Product Name: 7-Azabicyclo[2.2.1]heptane-1-carboxylicacid, 2-hydroxy-, (1R,2R,4S)-
• CAS No: 760167-55-3
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 549812
• PubChem ID: 45082210
• Update Time: 2025-04-19

7-Azabicyclo[2.2.1]heptane-1-carboxylicacid, 2-hydroxy-, (1R,2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-1-carboxylicacid, 2-hydroxy-, (1R,2R,4S)-
• 7-Azabicyclo[2.2.1]heptane-1-carboxylic acid, 2-hydroxy-, (1R,2R,4S)- (9CI)
• 760167-55-3
• (1R,2R,4S)-2-Hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acid
• DTXSID90665182

• Inchi： 1S/C7H11NO3/c9-5-3-4-1-2-7(5,8-4)6(10)11/h4-5,8-9H,1-3H2,(H,10,11)/t4-,5+,7+/m0/s1
• InChI Key： QTBKSNXSJZAZIY-HBPOCXIASA-N
• SMILES： O[C@@H]1C[C@@H]2CC[C@@]1(C(=O)O)N2

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: -2.4

Experimental Properties

• PSA: 69.56